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Compound of Interest

Compound Name: Lauryldiethanolamine

Cat. No.: B073527

For Researchers, Scientists, and Drug Development Professionals

A critical ambiguity exists in scientific and commercial literature surrounding the term "N-
Lauryldiethanolamine,” which is often used interchangeably for two structurally distinct
compounds. This guide provides a comprehensive clarification, detailing the synonyms,
properties, and applications of each, to ensure precision in research and development. The two
primary compounds often conflated are:

e N,N-Bis(2-hydroxyethyl)dodecanamide (CAS RN: 120-40-1): An amide of lauric acid and
diethanolamine, commonly known as Lauramide DEA.

e N-Lauryldiethanolamine (CAS RN: 1541-67-9): A tertiary amine, more accurately named
N,N-Bis(2-hydroxyethyl)dodecylamine.

This document will address each compound separately to provide clarity and detailed technical
information.

Section 1: N,N-Bis(2-hydroxyethyl)dodecanamide
(Lauramide DEA)

N,N-Bis(2-hydroxyethyl)dodecanamide is a non-ionic surfactant widely used in cosmetics and
personal care products for its viscosity-building and foam-stabilizing properties.[1][2]

Synonyms and Identifiers
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This compound is known by a multitude of names in scientific and commercial literature, which
can be a source of confusion.

Identifier Type Identifier
IUPAC Name N,N-bis(2-hydroxyethyl)dodecanamide[3]
CAS Number 120-40-1[3]

Lauramide DEA, Lauric acid diethanolamide,
Common Synonyms Lauroyl diethanolamide, Lauric diethanolamide,

Diethanollauramide[4]

Comperlan LD, Standamid LD, Crillon LDE,
Alkamide LE[4]

Trade Names

Physicochemical Properties

The physical and chemical characteristics of Lauramide DEA make it a versatile ingredient in
various formulations.

Property Value Source(s)
Molecular Formula C16H33NOs [3]
Molecular Weight 287.44 g/mol [4]

White to pale yellow waxy solid
Appearance . o [5][6]
or viscous liquid

Melting Point 38-48 °C [61[7]

Boiling Point ~443.25 °C (estimated) [6]

- Soluble in chloroform and
Solubility _ [8]
methanol (slightly)

Water Solubility 49.91 mg/L at 20°C [8]

Experimental Protocols
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Detailed, step-by-step experimental protocols for the synthesis of N,N-Bis(2-
hydroxyethyl)dodecanamide are not extensively available in public literature. However, the
general manufacturing process involves the condensation of lauric acid or its methyl esters with
diethanolamine.[9] This reaction is typically carried out at elevated temperatures, often in the
presence of a catalyst, with a 1:1 or 1:2 molar ratio of the fatty acid to diethanolamine.[9]

General Synthesis Workflow:

e Reactant Mixing: Lauric acid (or its ester) and diethanolamine are combined in a reaction
vessel.

e Heating: The mixture is heated to drive the condensation reaction, which forms the amide
bond and releases water (or methanol).

o Catalysis: An alkaline catalyst may be used to facilitate the reaction.[10]

 Purification: The final product is purified to remove unreacted starting materials and
byproducts.

Biological Activity and Signaling Pathways

While primarily used for its surfactant properties, some research suggests that N,N-Bis(2-
hydroxyethyl)dodecanamide may exhibit biological activity. It has been identified as a potential
blocker of angiotensin Il receptors, which could have implications for its use in cardiovascular
research or as a potential therapeutic agent.[11] Angiotensin Il receptor blockers (ARBs) are a
class of drugs that inhibit the renin-angiotensin-aldosterone system (RAAS), a critical pathway
in blood pressure regulation.[12][13]

Below is a diagram illustrating the RAAS pathway and the point of action for an Angiotensin Il
Receptor Blocker.
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Caption: The Renin-Angiotensin-Aldosterone System and ARB action.

Applications

The primary applications of Lauramide DEA are in the cosmetics and industrial sectors.

o Cosmetics and Personal Care: It is a key ingredient in shampoos, body washes, and liquid
soaps, where it acts as a foam booster, stabilizer, and viscosity-enhancing agent.[7][14][15] It
contributes to a rich, creamy lather and improves product texture.[7]

« Industrial Cleaning: Its surfactant properties make it effective in industrial cleaners for
emulsifying oils and greases.[14][16]

o Textiles: It is used as an anti-static agent in the processing of synthetic fibers.[16]

o Other Applications: It also finds use as a lubricant and anti-corrosion inhibitor in
metalworking fluids.[16]

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b073527?utm_src=pdf-body-img
https://www.lookchem.com/ProductWholeProperty_LCPL467891.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6179070.htm
https://ci.guide/organic-compounds/lauramide-dea
https://www.lookchem.com/ProductWholeProperty_LCPL467891.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6179070.htm
https://www.benchchem.com/product/b073527
https://www.benchchem.com/product/b073527
https://www.benchchem.com/product/b073527
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Safety Considerations

A significant safety concern with Lauramide DEA is its potential to contain residual
diethanolamine, which can react with nitrosating agents to form N-nitrosodiethanolamine, a
potential carcinogen.[5][14] For this reason, its use is regulated in cosmetics to ensure low
levels of free diethanolamine, and it should not be used in formulations containing nitrosating
agents.[5][9] It can also be a mild to moderate skin and eye irritant.[10][17]

Section 2: N-Lauryldiethanolamine (N,N-Bis(2-
hydroxyethyl)dodecylamine)

This compound is a tertiary amine and, while also a surfactant, has a different profile of
properties and applications compared to its amide counterpart.

Synonyms and Identifiers

Clarity in naming is crucial to distinguish this amine from the more common amide.

Identifier Type Identifier
IUPAC Name 2-[dodecyl(2-hydroxyethyl)amino]ethanol[1]
CAS Number 1541-67-9[1]

N,N-Bis(2-hydroxyethyl)dodecylamine, N-
Common Synonyms Dodecyldiethanolamine,
Dodecylbis(hydroxyethyl)amine[1]

Physicochemical Properties

The properties of N-Lauryldiethanolamine are consistent with a long-chain tertiary amine.
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Property Value Source(s)
Molecular Formula C16H35NO2 [1]
Molecular Weight 273.45 g/mol [1]
Appearance Colorless oil or liquid [18]
Melting Point 18.7-20.9 °C [15]
Boiling Point 195 °C at 3 mmHg [18]
Density 0.92 g/cm?3 [18]

N Soluble in water, chloroform
Solubility ) ] [18]
(slightly), methanol (slightly)

Experimental Protocols

Detailed laboratory protocols for the synthesis of N-Lauryldiethanolamine are not readily
available in peer-reviewed literature. However, two primary synthetic routes are generally
described:

o Alkylation of Diethanolamine: This method involves the nucleophilic substitution reaction
(SN2 mechanism) of diethanolamine with a dodecyl halide, such as 1-bromododecane. The
nitrogen atom of diethanolamine acts as the nucleophile, attacking the electrophilic carbon of
the dodecyl halide.[18]

» Ethoxylation of Dodecylamine: This alternative route involves the reaction of dodecylamine
with ethylene oxide. The reaction proceeds stepwise, with the initial formation of N-dodecyl-
N-ethanolamine, followed by a reaction with a second molecule of ethylene oxide to yield the
final product.[18]

General Synthesis Workflow (Alkylation):
o Reactant Combination: Diethanolamine and a dodecyl halide are mixed in a suitable solvent.

e Reaction Conditions: The reaction is typically carried out under controlled temperature and
pressure.
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o Workup and Purification: The product is isolated from the reaction mixture and purified, often
using techniques like distillation or chromatography.[18]

Biological Activity and Signaling Pathways

N-Lauryldiethanolamine is recognized for its antibacterial properties.[1] Its mechanism of
action is believed to involve the disruption of bacterial cell membranes due to its surfactant
nature.[14] This can lead to increased membrane permeability, leakage of essential cellular
components like cofactors, and ultimately, cell lysis in actively growing bacteria.[14][19]

The following diagram illustrates the proposed antibacterial mechanism of N-
Lauryldiethanolamine.
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Caption: Proposed antibacterial action of N-Lauryldiethanolamine.

Additionally, N-Lauryldiethanolamine has been shown to have an inhibitory effect on cell
growth and may exhibit lysosomotropic behavior.

Applications

The applications of N-Lauryldiethanolamine are centered around its surfactant and biological
properties.

» Surfactant and Emulsifier: It is used in detergents, cleaning products, and cosmetic
formulations as a surfactant and emulsifying agent.[14]

» Antistatic Agent: It is utilized in the manufacturing of plastics to prevent the buildup of static
electricity.[7][14]

e Biochemical Research: Due to its antibacterial properties, it is used in research to study
antimicrobial mechanisms.[18] It is also used in sample preparation for the removal of
cations.[15]

o Agricultural Chemistry: It has been investigated for its effects on plant growth and
development.

Safety Considerations

N-Lauryldiethanolamine is reported to be an irritant to the eyes, respiratory system, and skin.
[18] It may also cause an allergic skin reaction.[1]

Conclusion

In conclusion, while the names "N-Lauryldiethanolamine" and its variations are often used
imprecisely, they can refer to two distinct chemical entities with different structures, properties,
and applications. N,N-Bis(2-hydroxyethyl)dodecanamide (Lauramide DEA) is an amide
primarily used as a thickener and foam stabilizer in cosmetics. In contrast, N-
Lauryldiethanolamine (N,N-Bis(2-hydroxyethyl)dodecylamine) is a tertiary amine with
applications as a surfactant, antistatic agent, and antibacterial agent. For scientific accuracy
and safety, it is imperative that researchers and developers use the correct nomenclature and
CAS number to identify the specific compound of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Nomenclature of N-
Lauryldiethanolamine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073527#synonyms-for-n-lauryldiethanolamine-in-
scientific-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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